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Compound of Interest

Compound Name:
Boc-PEG4-phosphonic acid ethyl

ester

Cat. No.: B611233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of t-butoxycarbonyl-PEG4-phosphonic acid

diethyl ester, a heterobifunctional linker molecule increasingly utilized in bioconjugation and

drug delivery applications.

Chemical Identity and Properties
The CAS number for t-butoxycarbonyl-PEG4-phosphonic acid diethyl ester is 1623791-77-4.[1]

[2] This compound is also known by several synonyms, including Boc-PEG4-phosphonic acid
ethyl ester and tert-butyl 3-[2-[2-[2-(2-

diethoxyphosphorylethoxy)ethoxy]ethoxy]ethoxy]propanoate.[2]

The phosphonate group provides a stable linkage to various surfaces and molecules, while the

Boc-protected amine offers a selectively deprotectable site for further conjugation. The

tetraethylene glycol (PEG4) spacer enhances hydrophilicity, which can improve the solubility

and pharmacokinetic properties of the resulting conjugates.

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 1623791-77-4 [1][2]

Molecular Formula C19H39O9P [1][2]

Molecular Weight 442.5 g/mol [1][2]

Purity Typically ≥98% [1]

Experimental Protocols
Detailed experimental protocols for the synthesis and application of similar phosphonate esters

are available in the scientific literature. While a specific protocol for the synthesis of CAS

1623791-77-4 was not found in the immediate search, general methods for the synthesis of

phosphonate esters and Boc-protected compounds can be adapted.

General Synthesis of Phosphonate Esters:

A common method for forming phosphonate esters involves the condensation of an alcohol

with a methyl phosphonate.[3] This reaction is often facilitated by the use of a

dialkylazodicarboxylate and triphenylphosphine, known as the Mitsunobu reaction.[3]

Subsequent selective de-esterification can yield the desired phosphonic acid monoester if

required.[3]

Boc-Protection Strategy:

The tert-butoxycarbonyl (Boc) group is a widely used protecting group for amines due to its

stability under many reaction conditions and its ease of removal under acidic conditions.[4] The

introduction of a Boc group can be achieved by reacting the amine with di-tert-butyl

dicarbonate (Boc anhydride).

Workflow for Bioconjugation:

The use of t-butoxycarbonyl-PEG4-phosphonic acid diethyl ester in a bioconjugation workflow

typically involves the following steps:
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Deprotection of the Boc Group: The Boc-protected amine is deprotected using an acid such

as trifluoroacetic acid (TFA) to yield a primary amine.

Conjugation: The newly exposed amine is then reacted with an activated functional group

(e.g., an N-hydroxysuccinimide ester) on the target molecule (e.g., a protein, peptide, or

drug).

Purification: The resulting conjugate is purified using standard techniques such as

chromatography to remove unreacted starting materials and byproducts.

Caption: General bioconjugation workflow.

Applications in Drug Development and Research
Heterobifunctional linkers like t-butoxycarbonyl-PEG4-phosphonic acid diethyl ester are critical

tools in various research and development areas:

Antibody-Drug Conjugates (ADCs): The linker can be used to attach a cytotoxic drug to an

antibody, enabling targeted delivery to cancer cells.

PROTACs (Proteolysis Targeting Chimeras): This molecule can serve as a component of a

PROTAC, bringing a target protein and an E3 ubiquitin ligase into proximity to induce

degradation of the target protein.

Surface Modification: The phosphonate group can bind to metal oxide surfaces, allowing for

the functionalization of nanoparticles or medical implants with biomolecules.
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Antibody-Drug Conjugate (ADC) Application
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Caption: ADC mechanism of action.

This technical guide provides foundational information on t-butoxycarbonyl-PEG4-phosphonic

acid diethyl ester. For specific applications, further optimization of reaction conditions and

purification methods may be necessary. Researchers are encouraged to consult the primary

literature for detailed protocols relevant to their specific research goals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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